![molecular formula C21H21NO2 B270406 N-benzyl-2-(6-methoxynaphthalen-2-yl)propanamide](/img/structure/B270406.png)
N-benzyl-2-(6-methoxynaphthalen-2-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-2-(6-methoxynaphthalen-2-yl)propanamide, also known as BMN-673, is a poly (ADP-ribose) polymerase (PARP) inhibitor. It is a small molecule that has been shown to have anti-tumor activity in preclinical studies. BMN-673 has been found to be effective in the treatment of various types of cancer, including breast, ovarian, and pancreatic cancer.
Mechanism of Action
N-benzyl-2-(6-methoxynaphthalen-2-yl)propanamide works by inhibiting the activity of PARP enzymes, which are involved in repairing DNA damage in cells. When cancer cells are exposed to this compound, they are unable to repair DNA damage, which leads to their death. This compound has been found to be particularly effective in cancer cells that have defects in DNA repair pathways, such as those with BRCA mutations.
Biochemical and Physiological Effects:
This compound has been shown to have a potent cytotoxic effect on cancer cells, while sparing normal cells. It has been found to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been found to inhibit tumor growth and metastasis in preclinical studies.
Advantages and Limitations for Lab Experiments
One of the advantages of N-benzyl-2-(6-methoxynaphthalen-2-yl)propanamide is its potency and selectivity for cancer cells. It has been found to have a low toxicity profile in preclinical studies. However, one limitation of this compound is its high cost, which may limit its use in clinical settings.
Future Directions
There are several potential future directions for the study of N-benzyl-2-(6-methoxynaphthalen-2-yl)propanamide. One area of research is the development of combination therapies that include this compound with other anti-cancer agents. Another area of research is the identification of biomarkers that can predict response to this compound. Additionally, the development of more potent and selective PARP inhibitors is an active area of research.
Synthesis Methods
The synthesis of N-benzyl-2-(6-methoxynaphthalen-2-yl)propanamide involves a multistep process that starts with the reaction of 6-methoxynaphthalene-2-carboxylic acid with benzylamine to form N-benzyl-6-methoxynaphthalene-2-carboxamide. The resulting compound is then reacted with 2-bromo-3-methylbutyryl chloride to form this compound.
Scientific Research Applications
N-benzyl-2-(6-methoxynaphthalen-2-yl)propanamide has been extensively studied in preclinical and clinical studies for its anti-tumor activity. It has been found to be effective in the treatment of various types of cancer, including breast, ovarian, and pancreatic cancer. This compound has been shown to have a potent cytotoxic effect on cancer cells, while sparing normal cells.
properties
Molecular Formula |
C21H21NO2 |
---|---|
Molecular Weight |
319.4 g/mol |
IUPAC Name |
N-benzyl-2-(6-methoxynaphthalen-2-yl)propanamide |
InChI |
InChI=1S/C21H21NO2/c1-15(21(23)22-14-16-6-4-3-5-7-16)17-8-9-19-13-20(24-2)11-10-18(19)12-17/h3-13,15H,14H2,1-2H3,(H,22,23) |
InChI Key |
LCSGTBKEHQPHFM-UHFFFAOYSA-N |
SMILES |
CC(C1=CC2=C(C=C1)C=C(C=C2)OC)C(=O)NCC3=CC=CC=C3 |
Canonical SMILES |
CC(C1=CC2=C(C=C1)C=C(C=C2)OC)C(=O)NCC3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.